[{2-[3-(Ethoxycarbonyl)piperidin-1-yl]-2-oxoethyl}(4-methoxyphenyl)amino]acetic acid

• IUPAC Name: 2-(N-[2-(3-ethoxycarbonylpiperidin-1-yl)-2-oxoethyl]-4-methoxyanilino)acetic acid
• InChI: InChI=1S/C19H26N2O6/c1-3-27-19(25)14-5-4-10-20(11-14)17(22)12-21(13-18(23)24)15-6-8-16(26-2)9-7-15/h6-9,14H,3-5,10-13H2,1-2H3,(H,23,24)
• InChI Key: AHSAUZJKVPQNAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)CN(CC(=O)O)C2=CC=C(C=C2)OC
• Molecular Formula: C19H26N2O6
• Molecular Weight: 378.4 g/mol

Description

The compound [{2-[3-(Ethoxycarbonyl)piperidin-1-yl]-2-oxoethyl}(4-methoxyphenyl)amino]acetic acid is a chemical compound with the molecular formula C19H26N2O6. It is a complex organic molecule that contains a piperidine ring, which is a common structural motif in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, an ethoxycarbonyl group, and a methoxyphenyl group. The InChI code for this compound is 1S/C15H18N2O6/c1-2-23-15 (20)10-4-3-7-16 (9-10)13-6-5-11 (17 (21)22)8-12 (13)14 (18)19/h5-6,8,10H,2-4,7,9H2,1H3, (H,18,19).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 378.42. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available literature.

Scientific Research Applications

• Impurity Analysis in Drug Synthesis : In a study on Repaglinide, a drug used for treating diabetes, researchers identified several impurities, including derivatives similar to the queried compound. These impurities were characterized using techniques like liquid chromatography and mass spectrometry. This study highlights the importance of identifying and characterizing impurities in pharmaceuticals for quality control (Kancherla et al., 2018).

• Synthesis of Amino Acids Derivatives : Research on synthesizing 2-disubstituted-amino-4-arylthiazol-5-ylalkanoic acids demonstrates the utility of compounds like the queried one in creating novel chemical structures with potential pharmacological applications (Hirai & Sugimoto, 1977).

• Creation of Chromene Derivatives : A study on the condensation of certain carbamates with other chemicals showed the formation of chromene derivatives, indicating the role of such compounds in synthesizing new molecules for potential medicinal uses (Velikorodov et al., 2014).

• Synthesis of Oxindole : In the field of medicinal chemistry, the synthesis of oxindole derivatives, involving compounds structurally related to the queried chemical, was explored for their potential use in inhibiting enzymes relevant to diseases (Magano et al., 2014).

• Synthesis of Novel Pyridine Derivatives : Research on synthesizing new pyridine derivatives showcased the utility of the queried compound in the development of molecules with potential antimicrobial properties (Patel & Agravat, 2009).

• Development of Heterobifunctional Reagents : The synthesis of new heterobifunctional reagents involving derivatives of aminooxyacetic acid, related to the queried compound, has been researched for applications in bioconjugate chemistry (Frisch et al., 1996).

• Angiotensin-Converting Enzyme Inhibitors : Studies on perhydro-1,4-thiazepin-5-one derivatives, which include compounds structurally similar to the queried one, explored their potential as ACE inhibitors, highlighting their possible applications in treating cardiovascular diseases (Yanagisawa et al., 1987).

Mechanism of Action

The mechanism of action of this compound is not specified in the available literature. Piperidine derivatives are often used in the pharmaceutical industry and can have a variety of biological activities.

Safety and Hazards

The safety data sheet for this compound can be found at Echemi.com. It is always important to handle chemical compounds with appropriate safety measures.